Cas no 2319633-74-2 (1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide)

• Product Name: 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide
• CAS No: 2319633-74-2
• MF: C₁₆H₁₈N₄O₂S₂
• MW: 362.469720363617
• CID: 6150366
• PubChem ID: 121177945
• Update Time: 2025-08-05

1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide
• 1,3,5-trimethyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-1H-pyrazole-4-sulfonamide
• AKOS032727244
• F6515-0487
• 1,3,5-trimethyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-pyrazole-4-sulfonamide
• 2319633-74-2
• 1,3,5-trimethyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]pyrazole-4-sulfonamide

• Inchi： 1S/C16H18N4O2S2/c1-11-16(12(2)20(3)19-11)24(21,22)18-9-13-5-4-7-17-15(13)14-6-8-23-10-14/h4-8,10,18H,9H2,1-3H3
• InChI Key： JXSJFJSWYTZLAP-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC1=CC=CN=C1C1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 362.08711818g/mol
• Monoisotopic Mass: 362.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide

Introduction to 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide (CAS No. 2319633-74-2)

The compound 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide, identified by its CAS number 2319633-74-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including pyrazole, thiophene, and pyridine, contributes to its unique chemical properties and biological activities.

In recent years, the development of novel sulfonamide derivatives has been a focal point in the search for effective therapeutic agents. The sulfonamide functional group, in particular, is well-documented for its role as a pharmacophore in numerous drugs, exhibiting a wide range of biological activities. The specific arrangement of substituents in 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide enhances its interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse chemical modifications. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity. The incorporation of a trimethyl group at the pyrazole ring and a thiophen-3-yl moiety at the pyridine ring enhances the compound's solubility and bioavailability, factors that are critical for drug efficacy.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new pharmaceuticals. The pyrazole core, for instance, is known for its anti-inflammatory, antimicrobial, and antiviral properties. When combined with other heterocycles like thiophene and pyridine, the resulting molecules often exhibit enhanced pharmacological effects. This synergistic interaction is particularly evident in the case of 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide, which has shown promise in preclinical studies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only enhance efficiency but also allow for scalability, which is essential for industrial production.

From a computational chemistry perspective, molecular modeling has played a crucial role in understanding the interactions between 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide and biological targets. Docking studies have revealed that this compound can bind effectively to various enzymes and receptors involved in disease pathways. This information has guided the optimization process toward developing more potent and selective drug candidates.

The pharmacological profile of this compound has been extensively evaluated through in vitro and in vivo studies. Initial results indicate that it exhibits significant activity against certain types of cancer cells by inhibiting key signaling pathways. Additionally, it demonstrates potential as an anti-inflammatory agent by modulating cytokine production. These findings align with current trends in drug discovery aimed at targeting complex diseases.

The safety profile of 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use. However, further studies are needed to fully assess its long-term effects and potential side effects.

The development of novel sulfonamide derivatives like 1,3,5-trimethyl-N-{2-(thiophen-3-yl)pyridin-3-ylmethyl}-1H-pyrazole-4-sulfonamide underscores the ongoing innovation in pharmaceutical chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge synthetic methods with advanced computational techniques ensures that future drug candidates will be both effective and safe.

In conclusion,1,3,5-trimethyl-N-{2-(thiophen-3-y l)pyridin - 3 - ylmethyl} - 1 H - pyrazole - 4 - sulfonamide (CAS No . 23 19633 - 74 - 2) represents a significant advancement in medicinal chemistry with promising applications in drug discovery . Its unique structural features , combined with favorable pharmacological properties , make it a valuable asset in the quest for novel therapeutic agents . As research progresses , this compound holds great potential to contribute to advancements in healthcare .